Cas no 48115-38-4 (Benzenemethanol, a-(1-aminoethyl)-)

• Product Name: Benzenemethanol, a-(1-aminoethyl)-
• CAS No: 48115-38-4
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 334456
• PubChem ID: 4786
• Update Time: 2025-04-19

Benzenemethanol, a-(1-aminoethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-(1-aminoethyl)-
• Benzenemethanol, -alpha--(1-aminoethyl)-
• Benzyl alcohol, alpha-(1-aminoethyl)-
• Benzyl alcohol, α-(1-aminoethyl)-
• Propadrine
• NSC-120735
• (1R, 2R)-2-Amino-1-phenyl-propan-1-ol
• 2-amino-1-phenylpropane-1-ol
• Norpseudoephedrine, (+)-
• Norephedrine, (+)
• UNII-683H0R9659
• IDI1_000795
• DTXSID70859305
• NSC-9920
• Benzenemethanol, .alpha.-(1-aminoethyl)-, (R*,S*)-(.+/-.)-
• 2-Amino-1-phenyl-1-propanol
• 37577-28-9
• BDBM50022722
• 2-Amino-2-methyl-1-phenylethanol
• (1S, 2S)-2-Amino-1-phenyl-propan-1-ol
• 683H0R9659
• alpha-(1-aminoethyl)benzyl alcohol
• AKOS015891154
• 2-amino-1-phenylpropan-1-ol
• (1S, 2R)-2-Amino-1-phenyl-propan-1-ol
• L001077
• (1S, 2R )-(+)-norephedrine
• CHEMBL136560
• SCHEMBL98589
• Benzenemethanol, alpha-(1-aminoethyl)-
• TAVIST-D
• (1R, 2S)-2-Amino-1-phenyl-propan-1-ol
• Pseudonorephedrine, (-) [cathine, (-)]
• DivK1c_000795
• 48115-38-4
• KBio1_000795
• NS00007879
• (1S,2R)-(+)-Norephedrine
• Benzenemethanol, .alpha.-(1-aminoethyl)-
• Norephedrine, (.+/-.)-
• CHEMBL61006
• Norephedrine, (-)
• 2-Amino-1-phenyl-1-propanol #
• 1-phenyl-2-aminopropanol
• Ornade
• Benzenemethanol, .alpha.-[(1R)-1-aminoethyl]-, (.alpha.R)-rel-
• 2-Amino-1-hydroxy-1-phenylpropane
• Pseudonorephedrine, (+) [cathine, (+)]
• (1s, 2r)-(+)-norephedrine
• Benzenemethanol, .alpha.-(1-aminoethyl)-, [R-(R*,S*)]-
• (1 S,2R)-(+)-norephedrine
• phenylpropanolamine
• Benzenemethanol, .alpha.-[(1R)-1-aminoethyl]-, (.alpha.R)-
• NSC120735
• NINDS_000795
• 2-Amino-1-phenyl-propan-1-ol
• beta-Hydroxy-alpha-methylphenethylamine
• (+)2-Amino-1-phenyl-propan-1-ol
• 14838-15-4

• Inchi： 1S/C9H13NO/c1-7(10)9(11)8-5-3-2-4-6-8/h2-7,9,11H,10H2,1H3
• InChI Key： DLNKOYKMWOXYQA-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C(C)N

Computed Properties

• Exact Mass: 151.09979
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25
• LogP: log Kow = 0.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes